Cas no 623120-11-6 (2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile)

• Product Name: 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile
• CAS No: 623120-11-6
• MF: C₁₇H₁₀FNO₃
• MW: 295.264607906342
• CID: 5554792
• PubChem ID: 16433197
• Update Time: 2025-06-28

2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetonitrile
• AKOS002236667
• {[(2Z)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile
• F3139-2749
• 623120-11-6
• 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile
• (Z)-2-((2-(4-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile
• STK924521

• Inchi： 1S/C17H10FNO3/c18-12-3-1-11(2-4-12)9-16-17(20)14-6-5-13(21-8-7-19)10-15(14)22-16/h1-6,9-10H,8H2/b16-9-
• InChI Key： NTRHDDOYOFIIDD-SXGWCWSVSA-N
• SMILES： FC1C=CC(=CC=1)/C=C1/C(C2C=CC(=CC=2O/1)OCC#N)=O

Computed Properties

• Exact Mass: 295.06447134g/mol
• Monoisotopic Mass: 295.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile

Professional Introduction to Compound with CAS No 623120-11-6 and Product Name: 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile

The compound with the CAS number 623120-11-6 and the product name 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. Its unique structural features, characterized by a benzofuran core and a fluorophenyl substituent, make it an intriguing candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their diverse biological activities. The presence of the 4-fluorophenyl group in this compound enhances its binding affinity to target proteins, making it a promising scaffold for developing novel therapeutic agents. The acetonitrile moiety at the terminal position contributes to the molecule's solubility and bioavailability, which are critical factors in pharmaceutical applications.

The 3-oxo-2,3-dihydro-1-benzofuran core is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The double bond configuration at the (2Z)-position further influences the electronic properties of the molecule, enabling precise tuning of its pharmacological effects. This structural complexity allows researchers to fine-tune the compound's properties for specific therapeutic applications.

In the context of current research, this compound has garnered attention for its potential in addressing unmet medical needs. For instance, studies have demonstrated its ability to inhibit key enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The fluorine atom in the phenyl ring enhances metabolic stability, reducing degradation rates and prolonging the compound's bioactivity. This feature is particularly valuable in drug development, where prolonged action can lead to improved patient outcomes.

Moreover, the benzofuran scaffold has been extensively studied for its role in modulating central nervous system (CNS) pathways. The combination of the benzofuran core with the acetonitrile group creates a molecule that can cross the blood-brain barrier, making it suitable for treating neurological disorders. Recent preclinical trials have shown promising results when this compound is tested against models of cognitive impairment and neuroinflammation.

The oxyacetonitrile functional group at the molecular end contributes to its versatility as a pharmacophore. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it provides a site for further chemical modification, allowing researchers to explore analogs with improved pharmacokinetic profiles. Such modifications are essential for optimizing drug candidates for clinical use.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions that showcase modern techniques in medicinal chemistry. The synthesis begins with the formation of the benzofuran core through cyclization reactions followed by functionalization at key positions using palladium-catalyzed cross-coupling reactions. The introduction of the 4-fluorophenyl group is achieved through Suzuki-Miyaura coupling, which ensures high selectivity and yield.

The subsequent steps involve introducing the acetonitrile moiety, which requires careful control of reaction conditions to avoid unwanted side products. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to monitor reaction progress and confirm molecular structure. These methodologies ensure that the final product meets stringent purity standards required for pharmaceutical applications.

In conclusion, compound CAS No 623120-11-6 with the product name 2-{[(2Z)-2-[(4-fluorophenyl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl]oxy}acetonitrile represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.